2-(2-Chloro-5-nitro-phenyl)-malonic acid diethyl ester

• Molecular Formula: C13H14ClNO6
• Molecular Weight: 315.70 g/mol
• IUPAC Name: diethyl 2-(2-chloro-5-nitrophenyl)propanedioate
• InChI: InChI=1S/C13H14ClNO6/c1-3-20-12(16)11(13(17)21-4-2)9-7-8(15(18)19)5-6-10(9)14/h5-7,11H,3-4H2,1-2H3
• InChI Key: IOAZOJUCLIIKGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(C=CC(=C1)[N+](=O)[O-])Cl)C(=O)OCC

Description

2-(2-Chloro-5-nitro-phenyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C13H14ClNO6 and its molecular weight is 315.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1-chloro-2-iodo-4-nitro-benzene (3.0 g, 10.58 mmol) in THF (11 ml) was added diethylmalonate (3.22 ml, 21.16 mmol), CuI (0.1 g, 0.529 mmol), 2-phenyl phenol (0.18 g, 1.058 mmol), and cesium carbonate (5.17 g, 15.87 mmol). The mixture was heated in a sealed tube at 70° C. for 28 hours. The mixture was cooled and partitioned between saturated aqueous ammonium chloride and EtOAc. The organic layer was separated, washed with water and brine, dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the crude product by flash chromatography (hexanes:EtOAc 9:1) gave 2.3 g (688%) of 2-(2-chloro-5-nitro-phenyl)-malonic acid diethyl ester as a clear oil.